Cas no 2679835-41-5 (rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2679835-41-5
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 5652221
• PubChem ID: 165936605
• Update Time: 2025-05-23

rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-amino-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-28273408
• 2679835-41-5
• rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H14N2O4/c1-2-3-15-9(14)11-4-6(8(12)13)7(10)5-11/h2,6-7H,1,3-5,10H2,(H,12,13)/t6-,7+/m0/s1
• InChI Key： KTNZXVDJDRILGR-NKWVEPMBSA-N
• SMILES： OC([C@H]1CN(C(=O)OCC=C)C[C@H]1N)=O

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 92.9Ų

Additional information on rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679835-41-5)

Rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679835-41-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid includes an amino group, a carboxylic acid group, and an allyl ester moiety. These functional groups endow the molecule with versatile chemical properties, making it a valuable candidate for various biological studies and drug development projects. The presence of the chiral centers at the 3 and 4 positions of the pyrrolidine ring further adds to its complexity and potential for enantiomeric selectivity.

Recent studies have highlighted the importance of chiral pyrrolidine derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that compounds similar to rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid exhibited potent anti-inflammatory and analgesic properties. These findings suggest that this compound could be a promising lead for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been studied for its role in modulating protein-protein interactions (PPIs). PPIs are critical for many biological processes, and small molecules that can selectively disrupt or enhance these interactions have significant potential in drug discovery. A 2021 study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively modulated specific PPIs involved in cellular signaling pathways, further underscoring its versatility as a research tool.

The synthesis of rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the use of chiral auxiliaries or asymmetric catalysis to control the stereochemistry at the 3 and 4 positions of the pyrrolidine ring. These synthetic strategies not only facilitate the preparation of the racemic mixture but also enable the isolation of individual enantiomers for more detailed biological evaluations.

The physical and chemical properties of rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid have been extensively characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid should be stored under dry conditions at room temperature to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The potential applications of rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid extend beyond medicinal chemistry. In materials science, this compound has been explored as a building block for supramolecular assemblies due to its ability to form hydrogen bonds and π-stacking interactions. A recent study in Advanced Materials reported that self-assembled structures derived from this compound exhibited unique optical and electronic properties, making them promising candidates for advanced materials applications.

In conclusion, rac-(3R,4R)-4-amino-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679835-41-5) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique structural features and versatile chemical properties make it an attractive target for further investigation and development. As research continues to uncover new insights into its biological activities and physical properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.